![molecular formula C19H17F2N3O4S B2422176 2-(5-(2,4-difluorophenyl)isoxazol-3-yl)-N-(4-sulfamoylphenethyl)acetamide CAS No. 1105242-76-9](/img/structure/B2422176.png)
2-(5-(2,4-difluorophenyl)isoxazol-3-yl)-N-(4-sulfamoylphenethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(5-(2,4-difluorophenyl)isoxazol-3-yl)-N-(4-sulfamoylphenethyl)acetamide, also known as Compound X, is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research.
Scientific Research Applications
Cytotoxic Activity of Sulfonamide Derivatives
Synthesis and Anticancer Evaluation : Sulfonamide derivatives have been synthesized and evaluated for their anticancer activity against breast and colon cancer cell lines. Notably, certain compounds demonstrated potent activity, highlighting the therapeutic potential of sulfonamide derivatives in cancer treatment (Ghorab, Alsaid, Abdullah-al-Dhfyan, & Arafa, 2015).
Structural Studies of Acetamide Derivatives
Molecular Structure and Interactions : The structural aspects of acetamide derivatives have been extensively studied, revealing insights into their molecular interactions and potential as lead compounds for further drug development. These studies provide valuable information on the molecular architecture and interaction patterns essential for biological activity (Boechat et al., 2011).
Antimicrobial and Corrosion Inhibition Properties
Synthesis and Evaluation : New derivatives have been synthesized and evaluated for their antimicrobial activities and corrosion inhibition efficiencies. This research underscores the versatility of sulfonamide and acetamide derivatives in applications beyond pharmaceuticals, including materials science (Yıldırım & Cetin, 2008).
Antitumor and Antimicrobial Activities
Novel Heterocyclic Compounds : Studies focused on the synthesis of new heterocyclic compounds incorporating sulfamoyl moieties have shown promising results in vitro for both antibacterial and antifungal activities. These findings highlight the potential of these compounds in developing new antimicrobial agents (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).
properties
IUPAC Name |
2-[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]-N-[2-(4-sulfamoylphenyl)ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17F2N3O4S/c20-13-3-6-16(17(21)9-13)18-10-14(24-28-18)11-19(25)23-8-7-12-1-4-15(5-2-12)29(22,26)27/h1-6,9-10H,7-8,11H2,(H,23,25)(H2,22,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DETPQNKKBUDUTL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CCNC(=O)CC2=NOC(=C2)C3=C(C=C(C=C3)F)F)S(=O)(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17F2N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-(2,4-difluorophenyl)isoxazol-3-yl)-N-(4-sulfamoylphenethyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.